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Compound of Interest

Compound Name: 5-azido-2H-1,3-benzodioxole

Cat. No.: B15306671

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral characteristics and a robust
synthetic protocol for 5-azido-2H-1,3-benzodioxole. The information presented herein is
essential for the identification, characterization, and utilization of this compound in synthetic
chemistry and drug discovery.

Chemical Structure and Properties

e |[UPAC Name: 5-azido-1,3-benzodioxole

Molecular Formula: C7HsNz0O:2

Molecular Weight: 163.14 g/mol

Appearance: Expected to be a pale yellow oil or solid.

Odor: Reminiscent of piperonal and aniseed.[1]

Synthesis Protocol

A reliable method for the synthesis of 5-azido-1,3-benzodioxole is the diazotization of 5-amino-
1,3-benzodioxole, followed by a reaction with sodium azide. This standard procedure for
converting aromatic amines to aryl azides is widely applicable.
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Experimental Workflow:

Synthesis of 5-azido-1,3-benzodioxole
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Caption: Synthetic workflow for 5-azido-1,3-benzodioxole.
Detailed Methodology:

» Diazotization: 5-amino-1,3-benzodioxole (1.0 eq) is dissolved in a mixture of concentrated
hydrochloric acid and water at 0-5 °C. An aqueous solution of sodium nitrite (1.1 eq) is added
dropwise while maintaining the temperature below 5 °C. The reaction mixture is stirred for an
additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

e Azide Formation: In a separate flask, a solution of sodium azide (1.2 eq) in water is prepared
and cooled to 0-5 °C. The previously prepared cold diazonium salt solution is then added
slowly to the sodium azide solution. Vigorous nitrogen evolution is observed. The reaction is
stirred for 1-2 hours at 0-5 °C and then allowed to warm to room temperature.

o Work-up and Purification: The reaction mixture is extracted with an organic solvent such as
dichloromethane or ethyl acetate. The combined organic layers are washed with water and
brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced
pressure. The crude product is then purified by column chromatography on silica gel to yield
pure 5-azido-1,3-benzodioxole.

Spectral Data

The following tables summarize the expected spectral data for 5-azido-1,3-benzodioxole based
on the analysis of its structural features and comparison with related compounds.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (400 MHz, CDCls) 13C NMR (100 MHz, CDCIs)
Chemical Shift (5, ppm) Assignment

~6.80 (d, J = 8.0 Hz) H-7

~6.55 (dd, J = 8.0, 2.0 Hz) H-6

~6.45 (d, J = 2.0 Hz) H-4

~5.95 (s) 0O-CH2-O
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3.2 Infrared (IR) Spectroscopy

Wavenumber (cm—1)

Assignment

~2110 Ns asymmetric stretch (strong, sharp)
~1490 Aromatic C=C stretch
~1250 Aryl-O asymmetric stretch
~1040 Aryl-O symmetric stretch
~930 O-CH2-0 bend
3.3 Mass Spectrometry (MS)
Technique Expected m/z Assignment
Electron lonization (EI) 163.04 [M]*
135.04 [M - N2J*
105.03 [M - N2 - CH20]*
High-Resolution MS (HRMS) 163.0436 Calculated for C7HsN3O2

Logical Relationships in Spectroscopic Analysis

The following diagram illustrates the logical flow of spectroscopic techniques used to confirm

the structure of the synthesized 5-azido-1,3-benzodioxole.
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Spectroscopic Characterization Workflow
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Caption: Logical workflow for spectroscopic analysis.

This guide provides a comprehensive starting point for researchers working with 5-azido-2H-
1,3-benzodioxole, enabling its synthesis and unambiguous characterization for further
applications in chemical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15306671#5-azido-2h-1-3-benzodioxole-spectral-
data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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